cis-3-Hexen-1-ol
cis-3-Hexen-1-ol
, also known as (3Z)-3-hexen-1-ol or leaf alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be converted into (Z)-hex-3-en-1-yl methyl carbonate and (3Z)-hex-3-en-1-yl acetate. is a green and leafy tasting compound that can be found in a number of food items such as black elderberry, black walnut, lemon, and pot marjoram. This makes a potential biomarker for the consumption of these food products.
(Z)-hex-3-en-1-ol is a hex-3-en-1-ol in which the double bond adopts a Z-configuration. Also known as leaf alcohol, it is emitted by green plants upon mechanical damage. Used as a flavourant in tea. It has a role as an insect attractant, a plant metabolite and a fragrance.
(Z)-hex-3-en-1-ol is a hex-3-en-1-ol in which the double bond adopts a Z-configuration. Also known as leaf alcohol, it is emitted by green plants upon mechanical damage. Used as a flavourant in tea. It has a role as an insect attractant, a plant metabolite and a fragrance.
Brand Name:
Vulcanchem
CAS No.:
928-96-1
VCID:
VC0126655
InChI:
InChI=1S/C6H12O/c1-2-3-4-5-6-7/h3-4,7H,2,5-6H2,1H3
SMILES:
CCC=CCCO
Molecular Formula:
C6H12O
Molecular Weight:
100.16 g/mol
cis-3-Hexen-1-ol
CAS No.: 928-96-1
Reference Standards
VCID: VC0126655
Molecular Formula: C6H12O
Molecular Weight: 100.16 g/mol
| CAS No. | 928-96-1 |
|---|---|
| Product Name | cis-3-Hexen-1-ol |
| Molecular Formula | C6H12O |
| Molecular Weight | 100.16 g/mol |
| IUPAC Name | hex-3-en-1-ol |
| Standard InChI | InChI=1S/C6H12O/c1-2-3-4-5-6-7/h3-4,7H,2,5-6H2,1H3 |
| Standard InChIKey | UFLHIIWVXFIJGU-ARJAWSKDSA-N |
| Isomeric SMILES | CC/C=C\CCO |
| SMILES | CCC=CCCO |
| Canonical SMILES | CCC=CCCO |
| Boiling Point | 156.5 °C 156-157 °C |
| Colorform | Colorless liquid |
| Density | 0.846 at 22/15 °C 0.836-0.841 0.846-0.850 0.830-0.845 |
| Flash Point | Flash Point: 130 °F/ 54 °C/closed cup/ |
| Physical Description | Liquid Almost colourless liquid; Strong, fruity-green aroma colourless liquid with a powerful, grassy-green odour Colourless liquid; Grassy green aroma |
| Description | , also known as (3Z)-3-hexen-1-ol or leaf alcohol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be converted into (Z)-hex-3-en-1-yl methyl carbonate and (3Z)-hex-3-en-1-yl acetate. is a green and leafy tasting compound that can be found in a number of food items such as black elderberry, black walnut, lemon, and pot marjoram. This makes a potential biomarker for the consumption of these food products. (Z)-hex-3-en-1-ol is a hex-3-en-1-ol in which the double bond adopts a Z-configuration. Also known as leaf alcohol, it is emitted by green plants upon mechanical damage. Used as a flavourant in tea. It has a role as an insect attractant, a plant metabolite and a fragrance. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 16,000 mg/L at 25 °C (est) Very soluble in ethanol and ether Soluble in alcohol, propylene glycol, fixed oils Soluble in propylene glycol and most fixed oils; Very slightly soluble in water Soluble (in ethanol) soluble in alcohol, propylene glycol and most fixed oils Soluble in water and most fixed oils |
| Synonyms | (3Z)-3-Hexen-1-ol; (Z)-3-Hexen-1-ol; (3Z)-Hexenol; (Z)-3-Hexenol; (Z)-Hex-3-en-1-ol; 3Z-Hexen-1-ol; 3Z-Hexen-1-ol; Blaetteralkohol; ENT 25091; Folic Alcohol; Green Leaf Alcohol; Leaf Alcohol; cis-3-Hexen-1-ol; cis-3-Hexene-1-ol; cis-3-Hexenol; cis-3- |
| Vapor Pressure | 0.94 mm Hg at 25 °C (est) |
| PubChem Compound | 10993 |
| Last Modified | Nov 11 2021 |
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